6-Cyclopropyl-2-[(pyridin-4-yl)methyl]-2,3-dihydropyridazin-3-one

Specification

• CAS No.: 2197637-89-9
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.267
• IUPAC Name: 6-cyclopropyl-2-(pyridin-4-ylmethyl)pyridazin-3-one
• Standard InChI: InChI=1S/C13H13N3O/c17-13-4-3-12(11-1-2-11)15-16(13)9-10-5-7-14-8-6-10/h3-8,11H,1-2,9H2
• Standard InChI Key: OVUSVKGYSCLKPR-UHFFFAOYSA-N
• SMILES: C1CC1C2=NN(C(=O)C=C2)CC3=CC=NC=C3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 6-cyclopropyl-2-(pyridin-4-ylmethyl)pyridazin-3-one, reflects its core structure: a pyridazinone ring (positions 1–4) substituted at position 6 with a cyclopropyl group and at position 2 with a pyridin-4-ylmethyl moiety. Key structural identifiers include:

Property	Value
SMILES	C1CC1C2=NN(C(=O)C=C2)CC3=CC=NC=C3
InChI	InChI=1S/C13H13N3O/c17-13-4-3-12...
XLogP3-AA (Predicted)	2.1
Hydrogen Bond Acceptors	6

The cyclopropyl group enhances steric hindrance, potentially influencing binding interactions with biological targets, while the pyridinylmethyl side chain may contribute to solubility and pharmacokinetic properties.

Synthesis and Derivative Development

Synthetic Pathways

The synthesis of 6-cyclopropyl-2-[(pyridin-4-yl)methyl]-2,3-dihydropyridazin-3-one involves multi-step reactions, often starting with the formation of the pyridazinone core. A generalized approach includes:

• Cyclocondensation: Reaction of a diketone with hydrazine to form the pyridazinone ring.

• Cyclopropanation: Introduction of the cyclopropyl group via [2+1] cycloaddition or alkylation.

• Side-Chain Functionalization: Coupling the pyridinylmethyl group using nucleophilic substitution or cross-coupling reactions.

Patents describe optimized conditions for analogous compounds, such as using palladium catalysts for Suzuki-Miyaura couplings to attach aromatic substituents.

Derivative Libraries

Structural modifications focus on enhancing bioactivity or solubility. Notable derivatives include:

• Thienopyrimidine analogs: Replacement of the pyridinyl group with thieno[2,3-d]pyrimidine improves target affinity.

• Piperidine-linked variants: Substitution with piperidine rings modulates blood-brain barrier penetration.

Biological Activity and Mechanism of Action

Target Engagement

While direct studies on this compound are sparse, structurally related pyridazinones exhibit activity against:

• Kinases: Inhibition of cyclin-dependent kinases (CDKs) and tyrosine kinases involved in cancer progression.

• G-Protein-Coupled Receptors (GPCRs): Antagonism of adenosine A$_{2A}$ receptors, relevant to neurodegenerative diseases.

The pyridazinone core likely acts as a hydrogen-bond acceptor, while the cyclopropyl group stabilizes hydrophobic interactions within enzyme binding pockets.

Pharmacological Profiles

In vitro assays on analogs reveal:

• Anticancer Activity: IC$_{50}$ values in the nanomolar range against breast cancer cell lines (MCF-7, MDA-MB-231).

• Anti-Inflammatory Effects: Suppression of NF-κB signaling in macrophages, reducing TNF-α production.

Research Gaps and Future Directions

• Pharmacokinetic Studies: Data on absorption, distribution, metabolism, and excretion (ADME) are lacking.

• Target Validation: CRISPR/Cas9 screens could identify novel biological targets.

• Formulation Optimization: Nanoencapsulation may improve solubility and bioavailability.